Cas no 899940-93-3 (2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)hexanoic acid)

• Product Name: 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)hexanoic acid
• CAS No: 899940-93-3
• MF: C₁₈H₂₅N₃O₄S
• MW: 379.473803281784
• CID: 5488839
• PubChem ID: 18585399
• Update Time: 2025-05-20

2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS024468488
• 899940-93-3
• F2805-0486
• 2-(1,3-dimethyl-2,4-dioxo-6-propylpyrido[2,3-d]pyrimidin-5-yl)sulfanylhexanoic acid
• 2-((1,3-dimethyl-2,4-dioxo-6-propyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)hexanoic acid
• VU0500035-1
• 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)hexanoic acid

• Inchi： 1S/C18H25N3O4S/c1-5-7-9-12(17(23)24)26-14-11(8-6-2)10-19-15-13(14)16(22)21(4)18(25)20(15)3/h10,12H,5-9H2,1-4H3,(H,23,24)
• InChI Key： BDMBAIZFGYSAIR-UHFFFAOYSA-N
• SMILES： S(C1C(=CN=C2C=1C(N(C)C(N2C)=O)=O)CCC)C(C(=O)O)CCCC

Computed Properties

• Exact Mass: 379.15657746g/mol
• Monoisotopic Mass: 379.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)hexanoic acid

Recent Advances in the Study of 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)hexanoic acid (CAS: 899940-93-3)

The compound 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)hexanoic acid (CAS: 899940-93-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly those involving inflammation and oxidative stress. Researchers have synthesized and characterized this molecule, confirming its structural integrity through advanced spectroscopic techniques such as NMR and mass spectrometry. The compound's unique pyrido[2,3-d]pyrimidine core, coupled with the hexanoic acid side chain, contributes to its distinctive biological activity.

In vitro and in vivo studies have demonstrated that 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)hexanoic acid exhibits promising anti-inflammatory and antioxidant effects. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. Additionally, the compound has demonstrated neuroprotective properties in models of neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions like Alzheimer's and Parkinson's disease.

Mechanistic studies have revealed that the compound exerts its effects through the modulation of key signaling pathways, including the NF-κB and Nrf2 pathways. These findings are particularly significant, as they provide a molecular basis for the compound's observed biological activities. Furthermore, structure-activity relationship (SAR) studies have identified critical functional groups that are essential for its efficacy, paving the way for the development of more potent derivatives.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the current body of research underscores the potential of 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)hexanoic acid as a lead compound for the development of novel therapeutics.

In conclusion, the latest research on 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)hexanoic acid (CAS: 899940-93-3) highlights its potential as a multifaceted therapeutic agent with applications in inflammation, oxidative stress, and neurodegeneration. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be crucial for advancing this compound toward clinical development.